Cas no 117627-24-4 (9H-Purin-6-amine,9-[5-O-[(carboxymethyl)hydroxyphosphinyl]-b-D-arabinofuranosyl]- (9CI))

• Product Name: 9H-Purin-6-amine,9-[5-O-[(carboxymethyl)hydroxyphosphinyl]-b-D-arabinofuranosyl]- (9CI)
• CAS No: 117627-24-4
• MF: C₁₂H₁₆N₅O₈P
• MW: 389.25790309906
• CID: 204494
• PubChem ID: 3008454
• Update Time: 2025-04-19

9H-Purin-6-amine,9-[5-O-[(carboxymethyl)hydroxyphosphinyl]-b-D-arabinofuranosyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-[5-O-[(carboxymethyl)hydroxyphosphinyl]-b-D-arabinofuranosyl]- (9CI)
• 2-[[(2R,3S,4S,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]acetic acid
• DTXSID80151847
• 117627-24-4
• CHEMBL2092791
• {[5-(6-Amino-purin-9-yl)-3,4-dihydroxy-tetrahydro-furan-2-ylmethoxy]-hydroxy-phosphoryl}-acetic acid
• 2-[[(2R,3S,4S,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]acetic acid
• ((5-(6-Amino-purin-9-yl)-3,4-dihydroxy-tetrahydro-furan-2-ylmethoxy)-hydroxy-phosphoryl)-acetic acid

• Inchi： 1S/C12H16N5O8P/c13-10-7-11(15-3-14-10)17(4-16-7)12-9(21)8(20)5(25-12)1-24-26(22,23)2-6(18)19/h3-5,8-9,12,20-21H,1-2H2,(H,18,19)(H,22,23)(H2,13,14,15)/t5-,8-,9+,12-/m1/s1
• InChI Key： QMCLXDWCCQCWGE-RULCWPDDSA-N
• SMILES： P(CC(=O)O)(=O)(O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 389.074
• Monoisotopic Mass: 389.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.4
• Topological Polar Surface Area: 203Ų

Experimental Properties

• Density: 2.17
• Boiling Point: 832°Cat760mmHg
• Flash Point: 457°C
• Refractive Index: 1.849
• PSA: 212.95000
• LogP: -1.10450